Cas no 89499-36-5 (2-Thiophenecarboxylic acid, 4-amino-5-chloro-, hydrochloride)

• Product Name: 2-Thiophenecarboxylic acid, 4-amino-5-chloro-, hydrochloride
• CAS No: 89499-36-5
• MF: C₅H₅Cl₂NO₂S
• MW: 214.069698095322
• CID: 598740
• PubChem ID: 13205576
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-amino-5-chloro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-amino-5-chloro-, hydrochloride
• 4-amino-5-chlorothiophene-2-carboxylic acid,hydrochloride
• 4-Amino-5-chlorothiophene-2-carboxylic acid--hydrogen chloride (1/1)
• DTXSID10527617
• 89499-36-5

• Inchi： 1S/C5H4ClNO2S.ClH/c6-4-2(7)1-3(10-4)5(8)9;/h1H,7H2,(H,8,9);1H
• InChI Key： NJFSKHSVTZXCJD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)S1)N.Cl

Computed Properties

• Exact Mass: 212.9418050g/mol
• Monoisotopic Mass: 212.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų